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Compound of Interest

Compound Name: 2-Heptanol-d5

Cat. No.: B12366549

An In-Depth Technical Guide to 2-Heptanol-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 2-Heptanol-d5, a deuterated
isotopologue of 2-Heptanol. It is intended to serve as a valuable resource for professionals in
research, scientific analysis, and pharmaceutical development who utilize stable isotope-
labeled compounds. This document covers the fundamental properties, synthesis, and key
applications of 2-Heptanol-d5, with a particular focus on its role as an internal standard in
mass spectrometry-based analyses.

Core Compound Data

2-Heptanol-d5 is a form of 2-Heptanol where five hydrogen atoms have been replaced by their
heavier isotope, deuterium. This isotopic labeling provides a distinct mass difference, making it
an ideal internal standard for quantitative analysis of 2-Heptanol in various matrices.
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Property Value

Chemical Name 2-Heptanol-1,1,1,2,3-d5

CAS Number 175737-01-8

Molecular Formula C7H11Ds0

Molecular Weight 121.23 g/mol

Appearance Colorless to pale yellow liquid

Synthesis and Preparation

The synthesis of deuterated alcohols like 2-Heptanol-d5 typically involves the reduction of a
corresponding ketone using a deuterium source. A general approach involves the reduction of
2-heptanone with a deuterated reducing agent.

A common laboratory-scale synthesis for the non-deuterated 2-Heptanol involves the reduction
of 2-heptanone (methyl n-amyl ketone) with sodium in an alcohol-water mixture. To synthesize
2-Heptanol-d5, a similar pathway can be envisioned where the hydrogen source for the
reduction is replaced with a deuterium source. For instance, a deuterated borohydride reagent,
such as sodium borodeuteride (NaBDa4), could be used to reduce 2-heptanone, thereby
introducing deuterium at the 2-position. The deuteration at other positions (1 and 3) would
require a starting material that is already appropriately deuterated.

Applications in Research and Drug Development

The primary application of 2-Heptanol-d5 is as an internal standard in quantitative mass
spectrometry (MS) assays.[1] Internal standards are crucial for correcting variations in sample
preparation and instrument response, thereby improving the accuracy and precision of
analytical methods.[2][3]

Use as an Internal Standard in Mass Spectrometry

In liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass
spectrometry (GC-MS) analysis, a known amount of 2-Heptanol-d5 is added to samples
containing the non-deuterated analyte, 2-Heptanol. Since the deuterated standard has nearly
identical chemical and physical properties to the analyte, it co-elutes during chromatography
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and experiences similar ionization efficiency in the mass spectrometer's ion source. However,
due to the mass difference, the analyte and the internal standard can be distinguished by the
mass spectrometer. By comparing the signal intensity of the analyte to that of the internal
standard, precise quantification can be achieved, even if there are sample losses during
preparation or fluctuations in instrument performance.

The use of stable isotope-labeled internal standards, such as 2-Heptanol-d5, is considered the
gold standard in quantitative bioanalysis due to their ability to closely mimic the behavior of the
analyte.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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